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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylaniline

Cat. No.: B1275768

This guide provides a comprehensive technical overview of 2-Bromo-4,5-dimethylaniline, a
crucial intermediate in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, analysis, and applications.

Core Chemical Identity
Molecular Formula and Weight:

2-Bromo-4,5-dimethylaniline possesses the chemical formula CsH10BrN.[1] Its molecular
weight is 200.08 g/mol .[1][2][3] This compound is structurally a substituted aniline, featuring a
bromine atom and two methyl groups on the benzene ring.

Chemical Structure and Identification:

The structure of 2-Bromo-4,5-dimethylaniline is characterized by an aniline core with
substituents at specific positions. The bromine atom is located at position 2, and the methyl
groups are at positions 4 and 5.

e CAS Number: 22364-29-0[1][2]
» Molecular Formula: CsH10BrN[1]

e Molecular Weight: 200.08 g/mol [1][2]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Bromo-4,5-dimethylaniline
is essential for its handling, application in reactions, and purification.

Property Value Source
Molecular Weight 200.08 g/mol [11[2][3]
Molecular Formula CsH10BrN [1]

CAS Number 22364-29-0 [11[2]
Melting Point 52-54 °C

Note: Solubility and other physical properties may vary and should be confirmed with a lot-
specific Certificate of Analysis.

Synthesis and Mechanistic Insights

The synthesis of substituted anilines like 2-Bromo-4,5-dimethylaniline often involves
electrophilic aromatic substitution reactions on a dimethylaniline precursor. The directing effects
of the amino and methyl groups are key to achieving the desired regioselectivity.

Typical Synthetic Approach: Electrophilic Bromination

The introduction of a bromine atom onto the 4,5-dimethylaniline ring is typically achieved
through electrophilic bromination. The choice of brominating agent and reaction conditions is
critical to control the position of bromination and minimize the formation of byproducts.

Causality Behind Experimental Choices: The amino group is a strong activating group and an
ortho-, para-director. The methyl groups are also activating and ortho-, para-directing. In 4,5-
dimethylaniline, the positions ortho to the amino group (2 and 6) and the position ortho to the 4-
methyl group and meta to the 5-methyl group (position 3) are activated. The steric hindrance
from the existing methyl groups and the electronic effects will influence the final position of the
incoming electrophile (bromine).

lllustrative Synthetic Workflow:
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Synthesis of 2-Bromo-4,5-dimethylaniline
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Caption: General workflow for the synthesis of 2-Bromo-4,5-dimethylaniline.

Detailed Protocol (Hypothetical):
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 Dissolution: Dissolve 4,5-dimethylaniline in a suitable solvent like glacial acetic acid in a
reaction flask.

» Addition of Brominating Agent: Slowly add a solution of the brominating agent (e.g., bromine
in acetic acid) to the reaction mixture at a controlled temperature.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique like
Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, quench the excess bromine with a reducing
agent (e.g., sodium bisulfite solution).

« Isolation: Precipitate the product by adding water.

 Purification: Collect the crude product by filtration and purify it by recrystallization from a
suitable solvent (e.g., ethanol).

Analytical Characterization

To ensure the identity and purity of synthesized 2-Bromo-4,5-dimethylaniline, a combination
of spectroscopic techniques is employed.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and environment of protons. The
aromatic region will show characteristic splitting patterns for the remaining protons on the
benzene ring, and the aliphatic region will show signals for the two methyl groups and the
amine protons.

o 13C NMR: Shows the number of unique carbon atoms in the molecule.

« Infrared (IR) Spectroscopy: Identifies the functional groups present. Key peaks would include
N-H stretching for the amine group and C-H stretching for the aromatic and methyl groups.

o Mass Spectrometry (MS): Determines the molecular weight of the compound and provides
information about its fragmentation pattern, confirming the presence of bromine through its
characteristic isotopic pattern.
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Applications in Research and Drug Development

Bromoanilines are valuable intermediates in the synthesis of a wide range of organic
compounds. Their utility stems from the reactivity of both the amine and the bromo functional
groups.

o Pharmaceutical Synthesis: Substituted anilines are common precursors in the synthesis of
active pharmaceutical ingredients (APIs). The bromo- and dimethyl- substitutions on the
aniline ring provide specific steric and electronic properties that can be crucial for the
biological activity of the final molecule. They can serve as building blocks for creating more
complex heterocyclic structures found in many drugs. For instance, related bromo-
dimethylaniline structures are key intermediates in the synthesis of pharmaceuticals like
Rilpivirine, a non-nucleoside reverse transcriptase inhibitor for HIV-1 treatment.[4]

e Agrochemicals: The structural motifs present in 2-Bromo-4,5-dimethylaniline are also
found in some agrochemicals, where they contribute to the desired biological activity.[5]

o Materials Science: Aniline derivatives are used in the synthesis of dyes, polymers, and other
specialty materials.[5] The specific substitution pattern of 2-Bromo-4,5-dimethylaniline can
be exploited to tune the properties of these materials.

Logical Flow of Application:
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Applications of 2-Bromo-4,5-dimethylaniline
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Caption: Potential synthetic pathways and applications for 2-Bromo-4,5-dimethylaniline.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 2-Bromo-

4,5-dimethylaniline.

o General Handling: Work in a well-ventilated area, preferably under a chemical fume hood.
Avoid inhalation of dust and contact with skin and eyes.[6]
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o First Aid Measures:

o Skin Contact: In case of contact, immediately wash the affected area with plenty of water.

[7]

o Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several
minutes.[7]

o Inhalation: If inhaled, move the person to fresh air.[7]

o Ingestion: If swallowed, rinse the mouth with water. In all cases of exposure, seek medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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